Cas no 2227879-34-5 (rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid)
rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid
- EN300-1454772
- 2227879-34-5
- rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid
-
- Inchi: 1S/C19H25NO4/c1-19(2,3)24-18(23)20-10-15(16(11-20)17(21)22)14-8-6-13(7-9-14)12-4-5-12/h6-9,12,15-16H,4-5,10-11H2,1-3H3,(H,21,22)/t15-,16+/m1/s1
- InChI Key: NTGBFHKKOOXUKF-CVEARBPZSA-N
- SMILES: O(C(C)(C)C)C(N1C[C@H](C(=O)O)[C@@H](C2C=CC(=CC=2)C2CC2)C1)=O
Computed Properties
- Exact Mass: 331.17835828g/mol
- Monoisotopic Mass: 331.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 66.8Ų
rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1454772-1.0g |
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid |
2227879-34-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1454772-50mg |
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid |
2227879-34-5 | 50mg |
$1152.0 | 2023-09-29 | ||
| Enamine | EN300-1454772-100mg |
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid |
2227879-34-5 | 100mg |
$1207.0 | 2023-09-29 | ||
| Enamine | EN300-1454772-250mg |
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid |
2227879-34-5 | 250mg |
$1262.0 | 2023-09-29 | ||
| Enamine | EN300-1454772-500mg |
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid |
2227879-34-5 | 500mg |
$1316.0 | 2023-09-29 | ||
| Enamine | EN300-1454772-1000mg |
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid |
2227879-34-5 | 1000mg |
$1371.0 | 2023-09-29 | ||
| Enamine | EN300-1454772-2500mg |
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid |
2227879-34-5 | 2500mg |
$2688.0 | 2023-09-29 | ||
| Enamine | EN300-1454772-5000mg |
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid |
2227879-34-5 | 5000mg |
$3977.0 | 2023-09-29 | ||
| Enamine | EN300-1454772-10000mg |
rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid |
2227879-34-5 | 10000mg |
$5897.0 | 2023-09-29 |
rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid
Comprehensive Guide to rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227879-34-5)
rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227879-34-5) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, often referred to as a Boc-protected pyrrolidine carboxylic acid, is widely used as an intermediate in the development of bioactive molecules. Its unique structural features, including the cyclopropylphenyl moiety and tert-butoxy carbonyl (Boc) protecting group, make it a valuable building block in medicinal chemistry.
The growing demand for chiral intermediates in drug discovery has increased interest in compounds like rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid. Researchers are particularly focused on its potential role in designing enzyme inhibitors and GPCR modulators, which are hot topics in current pharmaceutical development. The compound's stereochemical complexity allows for precise interactions with biological targets, making it relevant for studies in structure-activity relationships (SAR).
From a synthetic chemistry perspective, the Boc-protected carboxylic acid functionality in this molecule offers excellent versatility. It can undergo various transformations, including amide coupling, esterification, and deprotection reactions. These properties make it particularly useful for constructing more complex molecular architectures, especially in the synthesis of peptidomimetics and small molecule therapeutics. Recent publications have highlighted its application in developing COVID-19 protease inhibitors, connecting it to one of the most researched medical topics of our time.
The cyclopropyl group in this compound contributes to its metabolic stability, a crucial factor in drug design. This feature aligns with current pharmaceutical trends favoring compounds with improved pharmacokinetic profiles. Additionally, the pyrrolidine scaffold is recognized as a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs. These characteristics make rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid a compound of significant interest to researchers working on CNS drugs and anti-inflammatory agents.
In the context of green chemistry initiatives, synthetic methods for this compound are being optimized to reduce environmental impact. Researchers are exploring catalytic asymmetric synthesis routes and flow chemistry approaches to produce it more sustainably. These developments respond to the pharmaceutical industry's growing emphasis on green synthetic methodologies, a major focus area in contemporary chemical research.
The analytical characterization of rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and correct stereochemistry, which are critical for its intended applications. The development of robust analytical methods for such chiral compounds remains an active research area, particularly for quality control in pharmaceutical manufacturing.
From a commercial perspective, the market for pharmaceutical intermediates like this compound continues to expand, driven by increasing R&D investments in drug discovery. Suppliers are focusing on providing high-purity samples with comprehensive certificates of analysis (CoA) to meet the stringent requirements of pharmaceutical companies. The compound's relevance to personalized medicine approaches further enhances its commercial potential, as the industry moves toward more targeted therapies.
Storage and handling of rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid require standard laboratory precautions. It is typically stored at 2-8°C in a dry environment to maintain stability. While not classified as hazardous, proper laboratory safety protocols should always be followed when working with chemical substances, including the use of appropriate personal protective equipment.
Future research directions for this compound may include exploring its potential in PROTAC technology and other emerging drug discovery platforms. Its structural features make it a candidate for developing targeted protein degraders, one of the most exciting areas in current pharmaceutical research. Additionally, computational studies using AI-assisted drug design could further elucidate its potential applications and optimize its properties for specific therapeutic targets.
In conclusion, rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid represents an important building block in modern medicinal chemistry. Its combination of stereochemical complexity, functional group versatility, and pharmaceutical relevance ensures its continued importance in drug discovery efforts. As research into chiral therapeutics and precision medicine advances, compounds like this will likely play increasingly significant roles in developing the next generation of pharmaceutical agents.
2227879-34-5 (rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)